Cas no 723510-61-0 (2-PYRIMIDINAMINE, 4-[4-(2-METHOXYETHYL)-1-PIPERAZINYL]-6-METHYL-)

• Product Name: 2-PYRIMIDINAMINE, 4-[4-(2-METHOXYETHYL)-1-PIPERAZINYL]-6-METHYL-
• CAS No: 723510-61-0
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 3275368
• PubChem ID: 10106209
• Update Time: 2025-04-21

2-PYRIMIDINAMINE, 4-[4-(2-METHOXYETHYL)-1-PIPERAZINYL]-6-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIMIDINAMINE, 4-[4-(2-METHOXYETHYL)-1-PIPERAZINYL]-6-METHYL-
• 723510-61-0
• SCHEMBL5790907
• Z212145758
• AKOS033765612
• DTXSID001177004
• 4-[4-(2-Methoxyethyl)-1-piperazinyl]-6-methyl-2-pyrimidinamine

• Inchi： 1S/C12H21N5O/c1-10-9-11(15-12(13)14-10)17-5-3-16(4-6-17)7-8-18-2/h9H,3-8H2,1-2H3,(H2,13,14,15)
• InChI Key： XCERTFSJEREQQP-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCN(C2C=C(C)N=C(N)N=2)CC1

Computed Properties

• Exact Mass: 251.17461031Da
• Monoisotopic Mass: 251.17461031Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.5Ų